Cas no 1216764-13-4 (4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1216764-13-4
• MF: C₂₁H₂₃ClN₄O₂S
• MW: 430.950922250748
• CID: 5508449
• PubChem ID: 18563790
• Update Time: 2025-05-28

4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• 4-cyano-N-(2-(dimethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)benzamide hydrochloride
• F2018-1175
• AKOS026679789
• 1216764-13-4
• 4-CYANO-N-[2-(DIMETHYLAMINO)ETHYL]-N-(4-ETHOXY-1,3-BENZOTHIAZOL-2-YL)BENZAMIDE HYDROCHLORIDE
• 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C21H22N4O2S.ClH/c1-4-27-17-6-5-7-18-19(17)23-21(28-18)25(13-12-24(2)3)20(26)16-10-8-15(14-22)9-11-16;/h5-11H,4,12-13H2,1-3H3;1H
• InChI Key： JJQSPRRGIPKFCM-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=C(C=2N=C1N(C(C1C=CC(C#N)=CC=1)=O)CCN(C)C)OCC

Computed Properties

• Exact Mass: 430.1230249g/mol
• Monoisotopic Mass: 430.1230249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

Comprehensive Overview of 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1216764-13-4)

4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1216764-13-4) is a synthetic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and precision medicine.

The molecular structure of 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride features a cyano group, a dimethylaminoethyl moiety, and an ethoxybenzothiazole core, which contribute to its pharmacological profile. These functional groups are frequently searched in academic databases, reflecting the growing demand for compounds with selective inhibitory effects on specific enzymes or receptors. Recent studies have explored its potential in modulating cellular signaling pathways, a hot topic in drug discovery and personalized medicine.

One of the most discussed aspects of this compound is its solubility and bioavailability, which are critical factors in drug development. The hydrochloride salt form (CAS No. 1216764-13-4) enhances its stability and makes it more suitable for formulation studies. This aligns with frequent search queries about pharmacokinetics and drug delivery systems, as researchers seek ways to improve therapeutic efficacy. Additionally, its potential applications in neurodegenerative disease research have sparked interest, given the rising global focus on conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are widely searched by chemists looking for efficient synthesis protocols or green chemistry alternatives. The compound's purity and characterization are also frequently discussed, with techniques like HPLC, NMR, and mass spectrometry being essential for quality control.

In the context of intellectual property and patent literature, this compound has been referenced in several filings related to small-molecule therapeutics. This reflects the broader industry trend of investing in novel chemical entities for unmet medical needs. Searches for CAS No. 1216764-13-4 often lead to discussions about its mechanism of action and structure-activity relationships, which are key to understanding its therapeutic potential.

Environmental and regulatory compliance is another area of interest for users researching this compound. While it is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. This aligns with the increasing emphasis on sustainable research practices and chemical safety in academic and industrial settings.

In summary, 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1216764-13-4) represents a promising candidate for further investigation in drug development and biochemical research. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing scientific inquiry. As the fields of precision medicine and molecular pharmacology continue to evolve, this compound is likely to remain a focus of both academic and industrial research.